Cas no 1857017-22-1 (4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione)

• Product Name: 4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione
• CAS No: 1857017-22-1
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• CID: 6245875
• PubChem ID: 165474111
• Update Time: 2025-10-06

4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1857017-22-1
• 4,4,4-trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione
• EN300-1127212
• 4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione

• Inchi： 1S/C9H7F3O2S/c1-5(8(14)9(10,11)12)7(13)6-2-3-15-4-6/h2-5H,1H3
• InChI Key： ACJQZULCUVOMMJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(C(C(F)(F)F)=O)C)=O

Computed Properties

• Exact Mass: 236.01188512g/mol
• Monoisotopic Mass: 236.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.4Ų

Additional information on 4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione

Chemical Profile of 4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione (CAS No. 1857017-22-1)

4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1857017-22-1, is a fluorinated heterocyclic compound featuring a thiophene moiety linked to a bifunctional dione backbone. This molecule has garnered attention in the pharmaceutical and materials science communities due to its unique structural features and potential applications in drug discovery and advanced material synthesis.

The compound's structure consists of a trifluoromethyl group attached to a four-carbon chain, with the terminal carbonyl groups forming a dione moiety. The presence of the thiophen-3-yl substituent introduces both aromaticity and sulfur-rich functionality, which can modulate electronic properties and biological interactions. Such structural motifs are frequently explored in medicinal chemistry for their ability to enhance binding affinity, metabolic stability, and pharmacokinetic profiles.

In recent years, fluorinated compounds have become increasingly prominent in drug development due to their ability to improve lipophilicity, reduce metabolic degradation, and modulate receptor interactions. The trifluoro-2-methylbutane scaffold in this compound exemplifies how fluorine atoms can be strategically incorporated to optimize pharmacological properties. Specifically, the electron-withdrawing nature of fluorine can influence the reactivity of adjacent functional groups, enabling precise tuning of molecular behavior.

The thiophene ring is another key structural feature with significant implications for biological activity. Thiophene derivatives are widely recognized for their role in pharmaceuticals, agrochemicals, and organic electronics. Their incorporation into molecules often enhances binding affinity to biological targets such as enzymes and receptors. Moreover, the sulfur atom in thiophene can participate in hydrogen bonding or coordinate with metal ions, further expanding its utility in medicinal applications.

Recent studies have highlighted the potential of bifunctional diones as versatile intermediates in organic synthesis. The dione moiety in this compound can undergo various reactions, including condensation with amines or alcohols to form heterocycles or polymers. Such transformations are particularly relevant in materials science, where diones are used to construct high-performance polymers with tailored mechanical and thermal properties.

The combination of these structural elements—fluorine substitution, thiophene aromaticity, and bifunctional diones—makes 4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione a promising candidate for further exploration. Researchers have begun investigating its utility as a building block in synthesizing novel therapeutic agents targeting neurological disorders and inflammatory conditions. The electron-deficient nature of the trifluoromethyl group may enhance binding interactions with certain protein targets, while the thiophene ring could improve blood-brain barrier penetration.

In materials science applications, this compound has shown promise as a precursor for advanced functional materials. Fluorinated thiophenes are particularly valuable in organic electronics due to their ability to form stable conjugated systems. Such systems are essential for designing light-emitting diodes (LEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The dione functionality further allows for cross-linking or polymerization reactions that could yield high-performance coatings or adhesives.

The synthesis of 4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic strategies include Friedel-Crafts acylation of thiophene derivatives followed by protection-deprotection steps to introduce the dione motif. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to streamline the introduction of fluorinated side chains.

Electrochemical studies on this compound have revealed interesting redox properties attributable to the combined effects of fluorine substitution and conjugation with the thiophene ring. These findings suggest potential applications in redox-active materials or electrochemical sensors where controlled electron transfer is critical.

The compound's stability under various conditions has been evaluated through spectroscopic and thermal analysis techniques. Preliminary data indicate good resistance to hydrolysis and oxidation at physiological pH ranges but sensitivity under extreme acidic or basic conditions. This stability profile makes it suitable for formulation into pharmaceutical products where shelf-life is a critical factor.

Future research directions may explore derivatization strategies to enhance specific functionalities for targeted applications. For instance, introducing additional substituents could modify electronic properties for optoelectronic devices or alter bioavailability for drug delivery systems. Additionally， computational modeling techniques such as density functional theory (DFT) can be employed to predict molecular interactions and guide rational design modifications.

The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for producing 4,4,4-Trifluoro-2-methyl-1-(thiophen-3-yl)butane-1,3-dione. Catalytic processes that minimize waste generation while maintaining high yields are being prioritized in industrial-scale production efforts.

In conclusion, 4 , 4 , 4 - Trifluoro - 2 - methyl - 1 - ( thiophen - 3 - yl ) butane - 1 , 3 - dione ( CAS No . 1857017 - 22 - 1 ) represents a structurally fascinating molecule with broad applicability across multiple scientific disciplines . Its unique combination of fluorinated alkyl groups , thiophene aromaticity , and bifunctional diones positions it as an important intermediate for pharmaceutical development , materials science innovations , and advanced chemical synthesis . Continued exploration of its properties promises further breakthroughs in both academic research and industrial applications .